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Compound of Interest

Compound Name: 3-Feruloylquinic acid

Cat. No.: B104435

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for handling 3-Feruloylquinic acid, including operational and
disposal plans.

Hazard Identification and Classification

3-Feruloylquinic acid presents several hazards that necessitate careful handling to ensure
personnel safety and environmental protection. According to the Global Harmonized System
(GHS) classification, this compound is identified with the following hazards[1]:

o Acute Oral Toxicity (Category 4), H302: Harmful if swallowed[1].
o Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life[1].

e Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting
effects[1].

Signal Word: No data available[1].

Other Hazards: None identified.

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table summarizes the required PPE for handling 3-Feruloylquinic acid.

Body Part Required PPE Specifications
o Must provide a complete seal
Safety goggles with side-
Eyes/Face ) around the eyes to protect
shields
from splashes.
Chemically resistant gloves
Hands Protective gloves (e.g., nitrile, neoprene) are
required.
A lab coat or coveralls that are
Body Impervious clothing resistant to chemicals should

be worn.

Respiratory

Suitable respirator

Use in a well-ventilated area. If
dust or aerosols may be
generated, a respirator is

necessary.

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize risks.

Handling:

Avoid contact with skin and eyes.

Prevent the formation of dust and aerosols.

Work in a well-ventilated area, preferably under a chemical fume hood.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands and skin thoroughly after handling.

Storage:
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» Keep the container tightly sealed.

« Store in a cool, well-ventilated area away from direct sunlight and ignition sources.

 Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.

e Incompatible with strong acids/alkalis and strong oxidizing/reducing agents.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Emergency Situation

First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of
water, removing contact lenses if present. Seek

prompt medical attention.

Skin Contact

Rinse skin thoroughly with plenty of water.
Remove contaminated clothing and shoes. Seek

medical attention.

Inhalation

Move the person to fresh air. If breathing is
difficult, provide respiratory support. Seek

immediate medical attention.

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Call a poison center or physician

immediately.

Spill

Evacuate the area and ensure adequate
ventilation. Use full personal protective
equipment. Absorb spills with an inert material
and dispose of it as hazardous waste. Prevent

the spill from entering drains or water courses.

Disposal Plan
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Proper disposal of 3-Feruloylquinic acid and its containers is essential to prevent
environmental contamination.

o Chemical Disposal: Dispose of the contents and container to an approved waste disposal
plant. Follow all local, state, and federal regulations for hazardous waste disposal.

e Environmental Precautions: Avoid release to the environment. Collect any spillage. Due to its
high toxicity to aquatic life, it is critical to prevent it from entering drains, soil, or water

courses.

Experimental Workflow for Safe Handling

The following diagram outlines the standard workflow for safely handling 3-Feruloylquinic acid
in a laboratory setting.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b104435?utm_src=pdf-body
https://www.benchchem.com/product/b104435?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Planning Experiment

Don Personal Protective Equipment (PPE)

[Prepare Work Area (Fume Hood)j

Weighing and Handling of Compound

Perform Experiment

[Clean Work Area and Equipmentj

Dispose of Waste

Doff Personal Protective Equipment (PPE)

Click to download full resolution via product page

Caption: Workflow for handling 3-Feruloylquinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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